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Compound of Interest

4-(Bromomethyl)-2,2-dimethyl-1, 3-
Compound Name:
dioxolane

cat. No.: B1329952

An In-depth Technical Guide to 4-(Bromomethyl)-2,2-dimethyl-1,3-dioxolane

Introduction

4-(Bromomethyl)-2,2-dimethyl-1,3-dioxolane is a versatile synthetic intermediate, widely
utilized in organic chemistry, particularly in the synthesis of pharmaceuticals and other complex
organic molecules. Its structure incorporates a protected diol in the form of a dimethyl-
substituted dioxolane ring, along with a reactive bromomethyl group. This unique combination
allows for the introduction of a protected glycerol moiety into various molecular scaffolds. This
guide provides a comprehensive overview of its chemical properties, synthesis, applications in
drug development, and safety and handling protocols.

Chemical and Physical Properties

The fundamental chemical and physical properties of 4-(Bromomethyl)-2,2-dimethyl-1,3-
dioxolane are summarized in the table below. These properties are crucial for its handling,
storage, and application in chemical reactions.
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Property Value

IUPAC Name 4-(bromomethyl)-2,2-dimethyl-1,3-dioxolane[1]
Molecular Formula C6H11BrO2[1]

Molecular Weight 195.05 g/mol [1]

Appearance Colorless liquid

Boiling Point 80 - 82 °C @ 27 mmHg[2]

Density 1.610 g/cm3[2]

CAS Number 36236-76-7[1]

SMILES CC1(0cc(o1)CBn)Cl1]

Synthesis and Experimental Protocols

The synthesis of 4-(Bromomethyl)-2,2-dimethyl-1,3-dioxolane is typically achieved through
the acetalization of 3-bromo-1,2-propanediol with acetone. This reaction protects the diol
functionality, allowing for selective reactions at the bromomethyl group.

General Synthesis Pathway

3-Bromo-1,2-propanediol

Acetone 4-(Bromomethyl)-2,2-dimethyl-1,3-dioxolane

Acid Catalyst
(e.g., p-TsOH)
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Caption: General synthesis of 4-(Bromomethyl)-2,2-dimethyl-1,3-dioxolane.

Detailed Experimental Protocol

A common method for the synthesis of 4-(Bromomethyl)-2,2-dimethyl-1,3-dioxolane involves
the reaction of 3-bromo-1,2-propanediol with acetone in the presence of an acid catalyst, with
continuous removal of water to drive the equilibrium towards the product.

Materials:

e 3-Bromo-1,2-propanediol

o Acetone (anhydrous)

e Anhydrous magnesium sulfate[3] or p-toluenesulfonic acid monohydrate
e Dichloromethane (as solvent)

e Saturated aqueous sodium bicarbonate solution

e Anhydrous potassium carbonate

Procedure:

e To a solution of 3-bromo-1,2-propanediol in dichloromethane, add a catalytic amount of p-
toluenesulfonic acid monohydrate.

e Add an excess of acetone to the mixture.

e The reaction mixture is stirred at room temperature for several hours and can be monitored
by Thin Layer Chromatography (TLC).

e Upon completion, the reaction is quenched by the addition of a saturated agqueous sodium
bicarbonate solution.

e The organic layer is separated, washed with brine, and dried over anhydrous potassium
carbonate.

e The solvent is removed under reduced pressure using a rotary evaporator.
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e The crude product is then purified by vacuum distillation to yield 4-(Bromomethyl)-2,2-
dimethyl-1,3-dioxolane as a colorless liquid.[3][4]

Applications in Drug Development

The 1,3-dioxolane moiety is a key structural feature in several pharmaceutical compounds and
serves as a versatile building block in medicinal chemistry.

o Chiral Intermediate: The chiral center at the 4-position of the dioxolane ring makes it a
valuable precursor for the enantioselective synthesis of various drug molecules. For
instance, related dioxolane aldehydes are key intermediates in the synthesis of the anti-
tumor drug gemcitabine.[5]

e Protecting Group: The 2,2-dimethyl-1,3-dioxolane group is a stable protecting group for 1,2-
diols, which is resistant to a wide range of reaction conditions, particularly basic, reductive,
and oxidative conditions.[6] It can be readily removed under acidic conditions.

e Modulators of Multidrug Resistance: Derivatives of 1,3-dioxolane have been synthesized and
investigated as potential modulators to overcome multidrug resistance (MDR) in cancer
chemotherapy.[7] These compounds can interact with P-glycoprotein (P-gp), a key protein
responsible for MDR.[7]

» Synthesis of Bioactive Molecules: The reactive bromomethyl group allows for the facile
introduction of the protected glycerol backbone into various molecules. This has been utilized
in the synthesis of enantiomerically pure bis(2,2-dimethyl-1,3-
dioxolanylmethyl)chalcogenides and dichalcogenides, which have shown potential
antioxidant activity.[8]

lllustrative Reaction Scheme in Drug Synthesis

4-(Bromomethyl)-2,2-dimethyl-1,3-dioxolane

Nucleophile (Nu-)

SN2 Reaction

Dioxolane-substituted Acidic Final Drug
> Intermediate Deprotection Scaffold
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Caption: Role of 4-(Bromomethyl)-2,2-dimethyl-1,3-dioxolane in synthesis.

Safety and Handling

4-(Bromomethyl)-2,2-dimethyl-1,3-dioxolane is a hazardous chemical and must be handled

with appropriate safety precautions. The GHS hazard classifications and corresponding

precautionary statements are summarized below.

Hazard Class

GHS Classification

Flammability

H227: Combustible liquid[1]

Skin Corrosion/Irritation

H315: Causes skin irritation[1]

Serious Eye Damage/Irritation

H318: Causes serious eye damage[1]

Respiratory/Skin Sensitization

H317: May cause an allergic skin reaction[1]

Specific Target Organ Toxicity

H335: May cause respiratory irritation[1]

Handling and Storage Recommendations

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.[9]

Ventilation: Use only outdoors or in a well-ventilated area.[10]

Storage: Store in a well-ventilated place. Keep the container tightly closed and in a dry, cool

place.[10][11] Keep away from heat, sparks, and open flames.[10][11]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and bases.[2][11]

First Aid: In case of contact with eyes, rinse immediately with plenty of water for at least 15

minutes.[11] If on skin, wash off immediately with soap and plenty of water.[2] If inhaled,

remove to fresh air.[11] If swallowed, do NOT induce vomiting and seek immediate medical

assistance.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1329952?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/169759
https://pubchem.ncbi.nlm.nih.gov/compound/169759
https://www.fishersci.com/store/msds?partNumber=AAA1931214&productDescription=2-BRMOMETHL-13-DIOXOLANE+9+25G&vendorId=VN00024248&countryCode=US&language=en
https://prepchem.com/b-2-2-dimethyl-4-bromomethyl-1-3-dioxolane/
http://orgsyn.org/demo.aspx?prep=cv7p0059
https://www.guidechem.com/question/what-is-the-application-of-r-2-id128324.html
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/sos-SD-029-00478
https://pubmed.ncbi.nlm.nih.gov/17276076/
https://pubmed.ncbi.nlm.nih.gov/17276076/
https://www.researchgate.net/publication/289571015_Synthesis_of_enantiomerically_pure_bis22-dimethyl-13-dioxolanylmethylchalcogenides_and_dichalcogenides
https://sds.fluorochem.co.uk/eng/sds_F231178_en.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC218070050&productDescription=%28S%29-%28%2B%29-2%2C2-DIMETHYL-1%2C3+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1329952#iupac-name-for-4-bromomethyl-2-2-dimethyl-1-3-dioxolane
https://www.benchchem.com/product/b1329952#iupac-name-for-4-bromomethyl-2-2-dimethyl-1-3-dioxolane
https://www.benchchem.com/product/b1329952#iupac-name-for-4-bromomethyl-2-2-dimethyl-1-3-dioxolane
https://www.benchchem.com/product/b1329952#iupac-name-for-4-bromomethyl-2-2-dimethyl-1-3-dioxolane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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